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Compound of Interest

Compound Name: Ravenine

Cat. No. B120983

Abstract

Ravenine is a quinoline alkaloid isolated from the root bark of Dictamnus dasycarpus. This
document provides a comprehensive overview of its chemical structure, physicochemical
properties, and currently understood biological activities. The information is intended for
researchers and professionals in the fields of natural product chemistry, pharmacology, and
drug development.

Chemical Structure and Identification

Ravenine, a member of the quinoline alkaloid family, is chemically defined as 1-Methyl-4-[(3-
methyl-2-buten-1-yl)oxy]-2(1H)-quinolinone.[1] Its structure is characterized by a quinolinone
core, a methyl group at position 1, and a prenyl ether linkage at position 4.

IUPAC Name: 1-methyl-4-(3-methylbut-2-enoxy)quinolin-2-one[2] Synonyms: 1-Methyl-4-[(3-
methyl-2-buten-1-yl)oxy]-2(1H)-quinolinone[1] CAS Number: 20105-22-0[1][3][4]

The chemical structure of Ravenine is presented below:
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Physicochemical Properties

A summary of the known physicochemical properties of Ravenine is presented in Table 1. This
data is crucial for understanding its behavior in biological systems and for the design of
experimental protocols.

Property Value Source
Molecular Formula C15H17NO2 [11[31[4]
Molecular Weight 243.30 g/mol [3114]
Melting Point 120-121 °C [3114]
Density 1.1 £ 0.1 g/cm?3 [3]
LogP 3.81 (Calculated) [3]
XLogP3 2.7 (Calculated) [4]
Boiling Point 378.3+41.0 °C at 760 mmHg 3]
(Calculated)

Flash Point 170.2 + 21.2 °C (Calculated) [3]
Solubility Soluble in DMSO [3]

Table 1: Physicochemical Properties of Ravenine

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.benchchem.com/product/b120983?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22900548/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8968680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354790/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8968680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354790/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8968680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354790/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8968680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8968680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354790/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8968680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8968680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8968680/
https://www.benchchem.com/product/b120983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Mechanism of Action

Detailed quantitative biological activity data, such as IC50 values from specific assays, and
information regarding the mechanism of action and signaling pathways affected by Ravenine
are not extensively documented in publicly available literature. Further research is required to
elucidate its pharmacological profile.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of
Ravenine are not readily available in the current body of scientific literature. Researchers
interested in studying this compound would need to develop or adapt standard methodologies
for natural product chemistry and pharmacology. A general workflow for the isolation and
characterization of a natural product like Ravenine is outlined below.

Structural Elucidation

Extraction & Isolation
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Figure 1. A generalized workflow for the isolation, characterization, and biological evaluation of
Ravenine.

Signaling Pathways

Information regarding specific signaling pathways modulated by Ravenine is currently
unavailable. To investigate this, a logical approach would be to screen Ravenine against a
panel of known biological targets and then delve deeper into the pathways associated with any
identified hits.
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Figure 2. A logical workflow for investigating the signaling pathways affected by Ravenine.

Conclusion

Ravenine is a structurally defined quinoline alkaloid with established physicochemical
properties. However, there is a significant gap in the scientific literature regarding its
guantitative biological activities, experimental protocols, and the signaling pathways it may
modulate. This presents an opportunity for further research to explore the pharmacological
potential of this natural product. The workflows presented in this guide offer a strategic
approach for future investigations into the biological role of Ravenine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b120983#what-is-the-chemical-structure-of-ravenine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

